Cas no 2172104-50-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid
• CAS No: 2172104-50-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5891276
• PubChem ID: 165539888
• Update Time: 2025-08-02

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid
• EN300-1508411
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]cyclopentane-1-carboxylic acid
• 2172104-50-4

• Inchi： 1S/C27H32N2O5/c1-3-18(16-24(30)29(2)27(25(31)32)14-8-9-15-27)28-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： NENNKBZOHFMLRL-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)N(C)C(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic Acid (CAS No. 2172104-50-4)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid, identified by its CAS number 2172104-50-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid is characterized by its intricate arrangement of functional groups, including an amide linkage, a cyclopentane ring, and a fluorenyl moiety. The presence of these structural elements contributes to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The amide group in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid plays a crucial role in its ability to interact with biological targets, potentially leading to the development of new therapeutic agents.

The fluorenyl substituent is particularly noteworthy due to its stability and ability to enhance the solubility and bioavailability of the compound. This feature makes it an attractive candidate for further exploration in drug design and development. Additionally, the cyclopentane ring contributes to the rigidity of the molecule, which can be beneficial in terms of binding affinity and specificity to biological receptors.

Recent studies have begun to uncover the potential applications of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid in various therapeutic areas. For instance, researchers have explored its interactions with enzymes and receptors involved in cancer progression. The compound's ability to inhibit key enzymes such as kinases and proteases has shown promise in preclinical models, suggesting its potential as an anticancer agent.

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has been instrumental in facilitating the efficient preparation of this complex molecule. These synthetic strategies not only enhance the scalability of production but also allow for modifications that can improve pharmacological properties. 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2172104-50-4) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications, this compound holds great potential for contributing to the development of innovative treatments for various diseases.